Cas no 1540633-86-0 (1-(2,2-difluoroethyl)-1H-pyrazole-4-sulfonamide)
1-(2,2-Difluoroethyl)-1H-pyrazole-4-sulfonamide is a fluorinated pyrazole sulfonamide derivative with potential applications in medicinal chemistry and agrochemical research. Its structure combines a difluoroethyl group with a sulfonamide-functionalized pyrazole core, offering unique physicochemical properties such as enhanced metabolic stability and improved bioavailability. The sulfonamide moiety provides opportunities for hydrogen bonding interactions, making it a valuable intermediate in the design of enzyme inhibitors or receptor modulators. The difluoroethyl group may contribute to increased lipophilicity and membrane permeability. This compound is of interest for further derivatization in drug discovery, particularly in targeting diseases where sulfonamide-based pharmacophores are relevant. Its synthetic versatility allows for modifications at multiple positions to optimize biological activity.
1540633-86-0 structure
Product Name:1-(2,2-difluoroethyl)-1H-pyrazole-4-sulfonamide
CAS No:1540633-86-0
MF:C5H7F2N3O2S
MW:211.189786195755
CID:4604851
PubChem ID:75355935
Update Time:2025-06-07
1-(2,2-difluoroethyl)-1H-pyrazole-4-sulfonamide Chemical and Physical Properties
Names and Identifiers
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- 1-(2,2-difluoroethyl)-1H-pyrazole-4-sulfonamide
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- Inchi: 1S/C5H7F2N3O2S/c6-5(7)3-10-2-4(1-9-10)13(8,11)12/h1-2,5H,3H2,(H2,8,11,12)
- InChI Key: HYLXROZSDAZMRZ-UHFFFAOYSA-N
- SMILES: N1(CC(F)F)C=C(S(N)(=O)=O)C=N1
Experimental Properties
- Density: 1.7±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 381.6±52.0 °C at 760 mmHg
- Flash Point: 184.6±30.7 °C
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
1-(2,2-difluoroethyl)-1H-pyrazole-4-sulfonamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(2,2-difluoroethyl)-1H-pyrazole-4-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D468695-10mg |
1-(2,2-difluoroethyl)-1H-pyrazole-4-sulfonamide |
1540633-86-0 | 10mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D468695-50mg |
1-(2,2-difluoroethyl)-1H-pyrazole-4-sulfonamide |
1540633-86-0 | 50mg |
$ 230.00 | 2022-06-05 | ||
| TRC | D468695-100mg |
1-(2,2-difluoroethyl)-1H-pyrazole-4-sulfonamide |
1540633-86-0 | 100mg |
$ 340.00 | 2022-06-05 | ||
| Chemenu | CM421822-250mg |
1-(2,2-difluoroethyl)-1H-pyrazole-4-sulfonamide |
1540633-86-0 | 95%+ | 250mg |
$545 | 2023-01-03 | |
| Chemenu | CM421822-500mg |
1-(2,2-difluoroethyl)-1H-pyrazole-4-sulfonamide |
1540633-86-0 | 95%+ | 500mg |
$844 | 2023-01-03 | |
| Chemenu | CM421822-1g |
1-(2,2-difluoroethyl)-1H-pyrazole-4-sulfonamide |
1540633-86-0 | 95%+ | 1g |
$1074 | 2023-01-03 | |
| Enamine | EN300-156382-0.05g |
1-(2,2-difluoroethyl)-1H-pyrazole-4-sulfonamide |
1540633-86-0 | 95% | 0.05g |
$229.0 | 2023-05-26 | |
| Enamine | EN300-156382-0.1g |
1-(2,2-difluoroethyl)-1H-pyrazole-4-sulfonamide |
1540633-86-0 | 95% | 0.1g |
$342.0 | 2023-05-26 | |
| Enamine | EN300-156382-0.25g |
1-(2,2-difluoroethyl)-1H-pyrazole-4-sulfonamide |
1540633-86-0 | 95% | 0.25g |
$487.0 | 2023-05-26 | |
| Enamine | EN300-156382-0.5g |
1-(2,2-difluoroethyl)-1H-pyrazole-4-sulfonamide |
1540633-86-0 | 95% | 0.5g |
$768.0 | 2023-05-26 |
1-(2,2-difluoroethyl)-1H-pyrazole-4-sulfonamide Related Literature
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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